Cas no 1785-95-1 (2-Benzoyl-1,3-indandione)

2-Benzoyl-1,3-indandione Properties

Names and Identifiers

• 2-Benzoyl-1,3-indandione
• 2-Benzoyl-1,3-indanedione
• 2-benzoylindene-1,3-dione
• 1,3-Indandione,2-benzoyl
• 2-benzoyl-2H-indene-1,3-dione
• 2-Benzoyl-indan-1,3-dion
• 2-benzoyl-indan-1,3-dione
• Benzoylindandione
• BDBM200238
• SCHEMBL11451081
• SR-01000389252-1
• ChemDiv2_000187
• BRN 2052944
• NSC 14011
• MFCD00051929
• UZ5WS54TBZ
• Z199417822
• 4-07-00-02827 (Beilstein Handbook Reference)
• 2-Benzoyl-1H-indene-1,3(2H)-dione
• 2-benzoyl-indane-1,3-dione
• cid_95022
• AKOS001269770
• 1H-Indene-1,3(2H)-dione, 2-benzoyl-
• 1785-95-1
• 1H-Indene-1,3(2H)-dione,2-benzoyl-
• NSC-14011
• SR-01000389252
• UURMMRCWXJLUKF-UHFFFAOYSA-N
• CHEMBL1559211
• 2-benzoylindane-1,3-dione
• MLS000087637
• CS-0269727
• CBDivE_000228
• NSC631512
• 1,3-Indandione, 2-benzoyl-
• FT-0611291
• HMS2467P23
• NSC14011
• A812385
• AB00403923-08
• CCG-103148
• 2-benzoyl-2,3-dihydro-1H-indene-1,3-dione
• DTXSID60170495
• HMS1369I11
• NSC-631512
• 2-Benzoyl-1H-indene-1,3(2H)-dione #
• SMR000023859
• DB-044337
• +Expand

• MDL： MFCD00051929
• InChIKey： UURMMRCWXJLUKF-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H10O3/c17-14(10-6-2-1-3-7-10)13-15(18)11-8-4-5-9-12(11)16(13)19/h1-9,13H
• SMILES： C1=CC=C(C=C1)C(=O)C2C(=O)C3=CC=CC=C3C2=O
• BRN： 2052944

Computed Properties

• Exact Mass: 250.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 250.063
• Heavy Atom Count: 19
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 51.2A^2

Experimental Properties

• LogP: 2.56470
• PSA: 51.21000
• Refractive Index: 1.698
• Boiling Point: 448.8±35.0 °C at 760 mmHg
• Melting Point: 108-112 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 225.3±25.9 °C
• Color/Form: Pale yellow powder
• Solubility: Insoluble in water
• Density: 1.4±0.1 g/cm3

2-Benzoyl-1,3-indandione Security Information

• RTECS：NK5105000
• Safety Term：S22;S36/37
• Safety Instruction： S22-S36/37
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 22
• Signal Word：warning

2-Benzoyl-1,3-indandione Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%